Cas no 2092038-99-6 ((1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine)

• Product Name: (1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine
• CAS No: 2092038-99-6
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 5046409
• Update Time: 2025-06-12

(1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine
• (1-prop-2-ynylimidazo[1,2-b]pyrazol-6-yl)methanamine
• (1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine

• Inchi： 1S/C9H10N4/c1-2-3-12-4-5-13-9(12)6-8(7-10)11-13/h1,4-6H,3,7,10H2
• InChI Key： LGIQOYPODYPKTO-UHFFFAOYSA-N
• SMILES： N1(CC#C)C=CN2C1=CC(CN)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: -0.8
• Topological Polar Surface Area: 48.2

Additional information on (1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine

Comprehensive Overview of (1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine (CAS No. 2092038-99-6)

The compound (1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine, identified by its CAS No. 2092038-99-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This heterocyclic compound features a unique imidazo[1,2-b]pyrazole core, which is known for its versatile biological activity and potential therapeutic applications. The presence of a prop-2-yn-1-yl group and a methanamine moiety further enhances its reactivity and functionality, making it a valuable intermediate in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like (1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine has surged, driven by the growing interest in targeted therapies and precision medicine. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in treating various diseases. The compound's CAS No. 2092038-99-6 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary scientific inquiries.

One of the key reasons for the popularity of (1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine is its structural similarity to other bioactive molecules. The imidazo[1,2-b]pyrazole scaffold is a common motif in many FDA-approved drugs, particularly those targeting inflammatory and oncological pathways. This has led to increased scrutiny of its pharmacokinetic properties, such as solubility, stability, and bioavailability, which are critical for its potential clinical translation.

From a synthetic chemistry perspective, the preparation of (1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine involves multi-step reactions that require precise control over reaction conditions. The introduction of the prop-2-yn-1-yl group often employs palladium-catalyzed cross-coupling reactions, while the methanamine functionality can be introduced via reductive amination or nucleophilic substitution. These synthetic strategies are widely discussed in organic chemistry forums and research publications, highlighting the compound's significance in modern synthetic methodologies.

Another area of interest is the compound's potential applications in material science. The imidazo[1,2-b]pyrazole core exhibits interesting electronic properties, making it a candidate for use in organic semiconductors and optoelectronic devices. Researchers are exploring its ability to form stable complexes with metals, which could pave the way for innovative materials with tailored properties. This interdisciplinary appeal further underscores the importance of CAS No. 2092038-99-6 in both academic and industrial settings.

In conclusion, (1-(Prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazol-6-yl)methanamine represents a fascinating example of how heterocyclic chemistry continues to drive innovation across multiple scientific domains. Its unique structural features, combined with its broad applicability, make it a subject of ongoing research and development. As the scientific community delves deeper into its properties and potential uses, CAS No. 2092038-99-6 is likely to remain a key reference point for future discoveries.